![molecular formula C13H17Cl3N4S B1431206 5-(4-chlorophenyl)-2-piperazin-1-yl-6H-1,3,4-thiadiazine dihydrochloride CAS No. 1426290-91-6](/img/structure/B1431206.png)
5-(4-chlorophenyl)-2-piperazin-1-yl-6H-1,3,4-thiadiazine dihydrochloride
Overview
Description
Levocetirizine dihydrochloride, the active component of XYZAL tablets and oral solution, is an orally active H1-receptor antagonist . The chemical name is ®- [2- [4- [ (4-chlorophenyl) phenylmethyl]-1-piperazinyl] ethoxy] acetic acid dihydrochloride .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group .
Chemical Reactions Analysis
There are several synthetic routes for 1-(3-chlorophenyl)piperazine (mCPP), the most common of which is the reaction of diethanolamine with m-chloroaniline .
Physical And Chemical Properties Analysis
Information regarding the physical and chemical properties of the chlorophenols is located in Table 4-2 . Except for 2-CP, which is a liquid at room temperature, all of the chlorophenols discussed in this profile are solids at room temperature .
Scientific Research Applications
Pharmaceutical Intermediate
The compound serves as an intermediate in the synthesis of various pharmaceutical agents. Its structure is pivotal in the formation of compounds that interact with serotonin receptors, which are crucial in the treatment of disorders such as depression, anxiety, and schizophrenia .
Serotonin Receptor Agonist
As a serotonin receptor agonist, this compound has potential applications in neuropharmacology. It can be used to study the effects of serotonin on the nervous system and may contribute to the development of drugs that target serotonin receptors for therapeutic purposes .
Antiviral Research
Research has indicated that derivatives of 5-(4-chlorophenyl)-1,3,4-thiadiazole exhibit antiviral activity. This suggests that our compound could be a precursor in the synthesis of antiviral agents, particularly in the development of treatments for plant viruses such as the tobacco mosaic virus .
Antifungal and Antibacterial Properties
The thiadiazine ring present in the compound is associated with antifungal and antibacterial properties. This makes it a valuable candidate for the development of new antimicrobial agents that could be used in medical, veterinary, and agricultural settings .
Carbonic Anhydrase Inhibitor
Compounds containing both sulfonamide and 1,3,4-thiadiazole rings have been reported to act as carbonic anhydrase inhibitors. This property is significant for the treatment of conditions like glaucoma, epilepsy, and mountain sickness, as well as in managing fluid retention .
Agricultural Bioengineering
The compound’s derivatives have shown promise in agricultural bioengineering, particularly as potential green pesticides. Their ability to inhibit the growth of harmful organisms can be harnessed to protect crops and improve agricultural productivity .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds, such as piperazine derivatives, have been found to exhibit significant effects on allergic reactions . These compounds are believed to interact with H1 receptors, which play a crucial role in allergic reactions .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, such as h1 receptors, leading to changes in the physiological response to allergens .
Biochemical Pathways
Similar compounds have been found to exhibit anti-allergic activities, suggesting that they may affect pathways related to allergic responses .
Pharmacokinetics
Similar compounds, such as cetirizine, are rapidly absorbed with a time to maximum concentration (tmax) of approximately 1 hour following oral administration .
Result of Action
Similar compounds have been found to exhibit significant effects on both allergic asthma and allergic itching .
properties
IUPAC Name |
5-(4-chlorophenyl)-2-piperazin-1-yl-6H-1,3,4-thiadiazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN4S.2ClH/c14-11-3-1-10(2-4-11)12-9-19-13(17-16-12)18-7-5-15-6-8-18;;/h1-4,15H,5-9H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAFSVXKURVWLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NN=C(CS2)C3=CC=C(C=C3)Cl.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl3N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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